Cas no 120028-43-5 (Edgeworin)

• Product Name: Edgeworin
• CAS No: 120028-43-5
• MF: C₁₈H₁₀O₆
• MW: 322.268405437469
• CID: 222845
• PubChem ID: 10925304
• Update Time: 2024-11-03

Edgeworin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• Edgeworin
• desmethoxydaphnoretin
• 7-Hydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
• [ "" ]
• Edogeworin
• 7-hydroxy-3,7''-dicoumaryl ether
• BDBM50237597
• 3-(7-coumarinyloxy)-7-hydroxycoumarin
• 7-hydroxy-3-(2-oxo-2H-chromen-7-yloxy)chromen-2-one
• SCHEMBL13784418
• HY-N10169
• starbld0001917
• 7-Hydroxy-3-((2-oxo-2H-chromen-7-yl)oxy)-2H-chromen-2-one
• AKOS032962620
• 120028-43-5
• CHEMBL259025
• 7-hydroxy-3-(2-oxochromen-7-yl)oxychromen-2-one
• CS-0369085
• DA-52810

• Inchi： 1S/C18H10O6/c19-12-4-1-11-7-16(18(21)24-14(11)8-12)22-13-5-2-10-3-6-17(20)23-15(10)9-13/h1-9,19H
• InChI Key： WNLKKLCKMRDNHF-UHFFFAOYSA-N
• SMILES： O(C1C(=O)OC2C=C(C=CC=2C=1)O)C1C=CC2C=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 322.04773803g/mol
• Monoisotopic Mass: 322.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• Density: 1.529±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 284-296 ºC
• Boiling Point: 617.0±55.0 °C at 760 mmHg
• Flash Point: 234.0±25.0 °C
• Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Edgeworin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins